Cas no 140447-14-9 (11-Hydroxyjasmonic acid)
11-Hydroxyjasmonic acid structure
Product Name:11-Hydroxyjasmonic acid
CAS No:140447-14-9
MF:C12H18O4
MW:226.268924236298
CID:837072
PubChem ID:15127090
Update Time:2025-04-19
11-Hydroxyjasmonic acid Chemical and Physical Properties
Names and Identifiers
-
- 11-Hydroxyjasmonic acid
- (11S)-Hydroxyjasmonic acid
- {(1R,2R)-2-[(2Z,4S)-4-Hydroxy-2-penten-1-yl]-3-oxocyclopentyl}ace tic acid
- (-)-(11S)-hydroxy-jasmonic acid
- 2-hydroxy-2,2a,6,9a-tetramethyl-2a,4a,5,6,6a,9a,9b,9c-octahydro-2H-1,4-dioxadicyclopenta[cd,f]azulene-3,9-dione
- CS-0148743
- (11S)-(-)-Hydroxyjasmonic acid
- AKOS040760916
- 2-[(1R,2R)-2-[(Z,4S)-4-hydroxypent-2-enyl]-3-oxocyclopentyl]acetic acid
- HY-N8621
- 140447-14-9
- 2-((1R,2R)-2-((S,Z)-4-Hydroxypent-2-en-1-yl)-3-oxocyclopentyl)acetic acid
- DA-69442
-
- Inchi: 1S/C12H18O4/c1-8(13)3-2-4-10-9(7-12(15)16)5-6-11(10)14/h2-3,8-10,13H,4-7H2,1H3,(H,15,16)/b3-2-/t8-,9+,10+/m0/s1
- InChI Key: KLPBEXRQJBKPDM-JQQSAOSDSA-N
- SMILES: O=C1CC[C@H](CC(=O)O)[C@H]1C/C=C\[C@H](C)O
Computed Properties
- Exact Mass: 226.12100
- Monoisotopic Mass: 226.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Color/Form: Oil
- Density: 1.2±0.1 g/cm3
- Boiling Point: 417.0±20.0 °C at 760 mmHg
- Flash Point: 220.2±18.3 °C
- PSA: 74.60000
- LogP: 1.38350
- Vapor Pressure: 0.0±2.2 mmHg at 25°C
11-Hydroxyjasmonic acid Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
11-Hydroxyjasmonic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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